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C.I. Acid Blue 158: A Technical Guide
Abstract
This technical guide provides a comprehensive overview of C.I. Acid Blue 158 (C.I. 14880), a

premetallized monoazo dye. The document details its chemical and physical properties,

historical context within the development of metal-complex dyes, and a general synthesis

protocol. Primary applications, particularly in the textile and leather industries, are discussed.

This guide is intended for researchers, scientists, and professionals in chemical and materials

sciences. It should be noted that while C.I. Acid Blue 158 is used as a biological stain, specific

applications in drug development or defined signaling pathways have not been identified in

publicly available literature.

Introduction
C.I. Acid Blue 158 is a synthetic anionic dye belonging to the class of metal-complex azo dyes.

These dyes are characterized by a central metal atom, in this case, chromium, coordinated to

an azo ligand. This structure confers high stability and fastness properties, particularly to light

and washing, making it a valuable colorant for various industrial applications. The dye is known

for its greenish-blue hue and is primarily used for dyeing protein fibers such as wool and silk,

as well as synthetic polyamides like nylon.[1]

History and Discovery
While the specific date of discovery and the original inventors of C.I. Acid Blue 158 are not

well-documented in available historical records, its development is situated within the broader
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advancements in azo dye chemistry in the early to mid-20th century. The transition from early

mordant dyes, which required a two-step dyeing and metal treatment process, to premetallized

dyes that incorporated the metal atom into the dye molecule was a significant innovation. This

advancement provided dyers with colorants offering superior fastness and a more streamlined

application process. C.I. Acid Blue 158 is a product of this era of innovation in dye chemistry.

Chemical and Physical Properties
C.I. Acid Blue 158 is a dark blue powder with good solubility in water, forming a blue solution.

[2] It is also soluble in alcohol.[2] The presence of sulfonic acid groups in its structure imparts

its acidic nature and water solubility.

Quantitative Data
Property Value Reference

Colour Index Name C.I. Acid Blue 158 [3]

Colour Index Number 14880 [3]

CAS Number 6370-08-7 [3]

Chemical Class Monoazo (Metallized) [3]

Molecular Formula C₂₀H₁₀CrN₂NaO₉S₂⁻ [2]

Molecular Weight 561.41 g/mol [2]

Appearance Dark Blue Powder [2]

Hue Greenish-Blue [3]

Solubility in Water @ 90°C 80-90 g/L [4]

pH of 1% Solution 6-8 [4]

Lightfastness (AATCC) 5 [5]

Synthesis
The synthesis of C.I. Acid Blue 158 is a multi-step process that involves diazotization, azo

coupling, and metallization.
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General Experimental Protocol
The manufacturing process for C.I. Acid Blue 158 involves the following key steps:[3]

Diazotization: 4-Amino-3-hydroxynaphthalene-1-sulfonic acid is treated with a solution of

sodium nitrite in an acidic medium (typically hydrochloric acid) at a low temperature (0-5 °C)

to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 8-hydroxynaphthalene-1-

sulfonic acid. This electrophilic substitution reaction forms the azo dye ligand.

Metallization: The azo dye is then heated with a chromium salt, such as a chromium sulfate

solution, in an acidic aqueous medium. The reaction is typically carried out at an elevated

temperature (around 115 °C) for several hours to facilitate the formation of the chromium

complex.[3]

Isolation: The final dye is isolated from the reaction mixture, typically by salting out, followed

by filtration and drying.
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metallization

4-Amino-3-hydroxynaphthalene-1-sulfonic acid

Diazonium Salt

0-5°C

Sodium Nitrite + Acid

Azo Dye Ligand

8-Hydroxynaphthalene-1-sulfonic acid

C.I. Acid Blue 158

~115°C, 7 hours

Chromium Salt Solution

Click to download full resolution via product page

A generalized workflow for the synthesis of C.I. Acid Blue 158.

Applications
The primary applications of C.I. Acid Blue 158 are in the dyeing and printing industries.

Textile Dyeing: It is extensively used for dyeing protein fibers such as wool and silk, as well

as synthetic fibers like nylon and their blends.[5] It exhibits good exhaustion and discharge

properties.[2]

Leather Dyeing: The dye is also suitable for the coloration of leather.[2]

Printing: C.I. Acid Blue 158 is used for direct and discharge printing on woolen fabrics.[2]
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Biological Staining: It is mentioned as a multifunctional dye used in biological experiments to

help researchers observe and analyze cell structures.[2] However, specific, standardized

protocols for its use as a biological stain are not readily available in the literature. It has also

been identified as a contact allergen found in suture materials.[2]

Spectroscopic Data
Detailed and publicly available spectroscopic data such as UV-Vis and IR spectra for C.I. Acid
Blue 158 are scarce. General characteristics of metal-complex azo dyes include strong

absorption in the visible region of the electromagnetic spectrum, which is responsible for their

intense color. The infrared spectrum would be expected to show characteristic absorption

bands for the sulfonic acid groups, the azo bond (-N=N-), and the aromatic structures.

Use in Drug Development and Signaling Pathways
A thorough review of the scientific literature did not yield any evidence of the use of C.I. Acid
Blue 158 in drug development or research related to specific biological signaling pathways. Its

application in the life sciences appears to be confined to its role as a general biological stain for

microscopic visualization.[2][6]

Conclusion
C.I. Acid Blue 158 is a well-established metallized azo dye with significant industrial

importance, particularly in the coloration of textiles and leather. Its chemical structure provides

high fastness properties. While its synthesis follows a standard procedure for this class of dyes,

specific details of its discovery and comprehensive analytical data are not widely published. Its

role in biological research is limited to general staining, with no current evidence supporting its

use in drug development. Further research would be beneficial to fully characterize its

spectroscopic properties and explore any potential for broader applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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